Cas no 15365-27-2 (Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate)

• Product Name: Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate
• CAS No: 15365-27-2
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 1092596
• PubChem ID: 19076438
• Update Time: 2025-04-24

Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate
• 15365-27-2
• SCHEMBL7439413
• DTXSID701263220
• Ethyl2-(bromomethyl)-3,4-dimethoxybenzoate

• Inchi： 1S/C12H15BrO4/c1-4-17-12(14)8-5-6-10(15-2)11(16-3)9(8)7-13/h5-6H,4,7H2,1-3H3
• InChI Key： GZBUIJGIVRNNQL-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=CC=1C(=O)OCC)OC)OC

Computed Properties

• Exact Mass: 302.01537g/mol
• Monoisotopic Mass: 302.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate

Ethyl 2-(Bromomethyl)-3,4-dimethoxybenzoate: A Versatile Chemical Intermediate in Modern Synthesis

Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate (CAS No. 15365-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This benzoate derivative, characterized by its bromomethyl and dimethoxy functional groups, serves as a critical building block in the synthesis of complex molecules. Its unique structure enables diverse applications, from drug development to material science, making it a focal point for researchers and manufacturers alike.

The compound’s molecular formula, C₁₂H₁₅BrO₄, reflects its balanced reactivity and stability, which are essential for controlled synthetic processes. The presence of the ethyl ester group enhances its solubility in organic solvents, facilitating its use in reactions such as nucleophilic substitutions and cross-coupling. Recent trends in green chemistry have also highlighted its potential in eco-friendly synthesis, as researchers explore catalytic methods to minimize waste and improve atom economy.

In pharmaceutical applications, Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate is often employed as a precursor for bioactive molecules. For instance, it plays a role in constructing heterocyclic compounds, which are prevalent in drugs targeting neurological and cardiovascular diseases. The rise of AI-driven drug discovery has further amplified interest in such intermediates, as computational models identify novel pathways to optimize their use in medicinal chemistry.

Beyond pharmaceuticals, this compound finds utility in agrochemicals and specialty materials. Its dimethoxybenzene core is a key motif in designing light-sensitive polymers and liquid crystals, aligning with the growing demand for advanced materials in electronics and optics. Industry reports suggest that the global market for fine chemicals like this is projected to grow steadily, driven by innovations in synthetic methodologies and sustainable practices.

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In summary, Ethyl 2-(bromomethyl)-3,4-dimethoxybenzoate exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries, coupled with evolving synthetic techniques, positions it as a valuable asset in both academic and industrial settings. As sustainability and efficiency remain top priorities, this compound is poised to play a pivotal role in future chemical advancements.